Cas no 838-13-1 (Benzonitrile,4-(hydrazinylidenephenylmethyl)-)

Benzonitrile,4-(hydrazinylidenephenylmethyl)- structure
838-13-1 structure
Product name:Benzonitrile,4-(hydrazinylidenephenylmethyl)-
CAS No:838-13-1
MF:C14H11N3
MW:221.257242441177
CID:728953
PubChem ID:5817918

Benzonitrile,4-(hydrazinylidenephenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-(hydrazinylidenephenylmethyl)-
    • 4-[(E)-C-phenylcarbonohydrazonoyl]benzonitrile
    • NSC254968
    • 838-13-1
    • DTXSID90421048
    • NSC-254968
    • Inchi: InChI=1S/C14H11N3/c15-10-11-6-8-13(9-7-11)14(17-16)12-4-2-1-3-5-12/h1-9H,16H2/b17-14+
    • InChI Key: QMXKWJJHGMVDST-SAPNQHFASA-N
    • SMILES: C1=CC=C(C=C1)C(=NN)C2=CC=C(C=C2)C#N

Computed Properties

  • Exact Mass: 221.095297
  • Monoisotopic Mass: 221.095297
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 62.2
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.11
  • Boiling Point: 395.6°C at 760 mmHg
  • Flash Point: 193.1°C
  • Refractive Index: 1.607

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